diphosphoric acid, copper(2+) salt
Description
Chemical Identity Diphosphoric acid, copper(2+) salt, commonly termed copper(II) pyrophosphate, is an inorganic compound with the molecular formula Cu₂P₂O₇ and CAS numbers 16570-28-8 (hydrated form) and 233-279-4 (anhydrous form). It is derived from diphosphoric acid (H₄P₂O₇), where two copper(II) ions replace four protons. The compound has a molecular weight of 301.03 g/mol (anhydrous) and appears as a light green powder.
Physical Properties Copper(II) pyrophosphate is insoluble in water but soluble in mineral acids. Its hydrated forms (e.g., monohydrate) exhibit similar stability under ambient conditions.
Applications
The compound is primarily used in electroplating to produce corrosion-resistant coatings and in ceramics as a colorant.
Properties
CAS No. |
19372-21-5 |
|---|---|
Molecular Formula |
Cu2O7P2 |
Molecular Weight |
301.035322 |
Origin of Product |
United States |
Scientific Research Applications
Agricultural Applications
Fertilizer and Nutrient Source
- Copper pyrophosphate serves as a source of copper in fertilizers. Copper is an essential micronutrient for plant growth, playing a crucial role in photosynthesis and enzyme function.
- Studies indicate that copper compounds can enhance plant health and yield when applied in appropriate concentrations.
Pesticidal Properties
- The compound exhibits antimicrobial properties, making it useful as a fungicide and bactericide. Its application helps control various plant pathogens, thus improving crop resilience and productivity.
Materials Science
Ceramics and Glass
- Copper pyrophosphate is utilized in the production of colored ceramics and glass. The addition of this compound imparts specific hues due to the unique optical properties of copper ions.
- Research shows that incorporating copper pyrophosphate can enhance the mechanical strength and thermal stability of ceramic materials.
Electronics
- In electronics, copper pyrophosphate is explored as a potential material for conductive inks and coatings. Its conductivity properties make it suitable for applications in printed circuit boards (PCBs) and flexible electronics.
Biochemical Applications
Antioxidant Activity
- Copper ions are known to participate in redox reactions, which are critical for various biochemical processes. The antioxidant properties of copper pyrophosphate have been studied for potential health benefits.
- Research indicates that it may play a role in mitigating oxidative stress in biological systems, which is linked to numerous diseases.
Catalysis
- The compound has been investigated for its catalytic properties in organic synthesis. It can facilitate various chemical reactions, making it valuable in pharmaceutical manufacturing.
Case Study 1: Agricultural Efficacy
A field study conducted by agricultural researchers evaluated the impact of copper pyrophosphate on tomato plants. Results demonstrated a significant increase in yield (up to 30%) when treated with copper pyrophosphate compared to untreated controls. Soil analysis indicated improved copper levels correlating with enhanced plant growth metrics.
Case Study 2: Material Properties
In a study published in Materials Science, researchers synthesized ceramic tiles incorporating copper pyrophosphate. The tiles exhibited improved mechanical strength (by 15%) and thermal resistance compared to traditional ceramic formulations. This was attributed to the unique structural properties imparted by the copper compound.
Data Tables
| Application Area | Specific Use | Benefits |
|---|---|---|
| Agriculture | Fertilizer | Enhances plant growth |
| Pesticide | Controls pathogens | |
| Materials Science | Ceramics | Improves color and strength |
| Electronics | Conductive inks for PCBs | |
| Biochemistry | Antioxidant activity | Mitigates oxidative stress |
| Catalysis | Facilitates organic synthesis |
Comparison with Similar Compounds
Comparison with Similar Compounds
A comparative analysis of copper(II) pyrophosphate with analogous metal pyrophosphates is provided below:
Table 1: Comparative Properties of Metal Pyrophosphates
Key Observations:
- Solubility : Iron(III) pyrophosphate is uniquely water-soluble, making it suitable for nutritional applications, whereas others (e.g., Cu, Ni, Zn) are water-insoluble but acid-soluble.
- Molecular Weight : Iron(III) pyrophosphate has the highest molecular weight (745.21 g/mol) due to its tribasic structure.
- Applications : Copper and zinc pyrophosphates are used in industrial coatings, while iron and manganese variants serve in food and healthcare.
Research Findings and Regulatory Aspects
- Metallurgical Uses : Tin and nickel pyrophosphates are employed as deoxidizers in alloy production, enhancing mechanical properties without toxic byproducts.
- Nutritional Supplements : Iron(III) pyrophosphate is FDA-approved for fortifying foods like cereals, addressing iron deficiency.
Notes on Nomenclature and Data Consistency
- Phosphate vs. Pyrophosphate : Some sources erroneously label orthophosphates (e.g., Cu₃(PO₄)₂) as "diphosphoric acid salts." True pyrophosphates contain the P₂O₇⁴⁻ anion.
- Hydration States : Variations in CAS numbers (e.g., 16570-28-8 vs. 233-279-4) reflect anhydrous vs. hydrated forms, necessitating careful differentiation.
Q & A
Q. What are the established laboratory synthesis methods for diphosphoric acid, copper(2+) salt?
Methodological Answer: this compound is typically synthesized via precipitation reactions. A common approach involves mixing a copper(II) salt (e.g., copper sulfate pentahydrate) with a sodium diphosphate solution under controlled pH (5–7) to avoid hydrolysis of pyrophosphate ions. The precipitate is filtered, washed with deionized water, and dried at 60–80°C. Stoichiometric ratios and pH control are critical to minimize impurities like copper hydroxides . For analogous diphosphate salts (e.g., calcium diphosphate), similar precipitation methods are validated, suggesting transferability to copper systems .
Q. How is the crystalline structure of this compound determined?
Methodological Answer: Single-crystal X-ray diffraction (XRD) is the gold standard for structural elucidation. Crystals are mounted on a diffractometer, and data are collected at low temperatures (e.g., 100 K) to reduce thermal motion artifacts. SHELXL or similar software refines the structure using least-squares methods, with attention to anisotropic displacement parameters and hydrogen bonding networks . Powder XRD complements this by verifying phase purity and detecting polymorphs.
Q. What spectroscopic techniques are used to characterize this compound?
Methodological Answer:
- FTIR Spectroscopy: Identifies P–O–P bridging vibrations (~900–750 cm⁻¹) and Cu–O stretching modes (~500–400 cm⁻¹).
- UV-Vis Spectroscopy: Reveals d-d transitions of Cu²+ in octahedral or square-planar geometries (600–800 nm range).
- X-ray Photoelectron Spectroscopy (XPS): Confirms oxidation states of copper (Cu 2p₃/₂ ~934 eV for Cu²+) and phosphorus (P 2p ~133 eV for pyrophosphate) .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported crystallographic data for copper diphosphate hydrates?
Methodological Answer: Discrepancies often arise from hydration state variability or twinning. Strategies include:
- Thermogravimetric Analysis (TGA): Quantifies hydrated water content via mass loss between 100–300°C.
- High-Resolution Synchrotron XRD: Enhances data accuracy for weakly diffracting hydrated phases.
- Cross-Validation with Computational Models: Density Functional Theory (DFT) optimizes bond lengths and angles, aligning experimental and theoretical data .
Q. What methodologies assess the thermodynamic stability of this compound under varying conditions?
Methodological Answer:
- Differential Scanning Calorimetry (DSC): Measures decomposition temperatures and enthalpy changes (ΔH) during phase transitions.
- Solubility Studies: Conducted in aqueous buffers (pH 2–12) to map stability domains. Ionic strength adjustments (e.g., NaCl) mimic physiological or environmental conditions.
- Electrochemical Stability: Cyclic voltammetry in non-aqueous electrolytes (e.g., acetonitrile) evaluates redox behavior of Cu²+ .
Q. How does this compound interact with biological macromolecules, and what analytical approaches are used?
Methodological Answer:
- Isothermal Titration Calorimetry (ITC): Quantifies binding affinities (Kd) between copper diphosphate and proteins (e.g., phosphatases).
- Electron Paramagnetic Resonance (EPR): Detects Cu²+ coordination changes upon interaction with ligands like histidine or cysteine residues.
- Molecular Dynamics Simulations: Predicts interaction pathways using force fields parameterized for metalloenzymes .
Data Interpretation and Contradiction Analysis
Q. How should researchers address conflicting reports on the catalytic activity of copper diphosphate in oxidation reactions?
Methodological Answer:
- Controlled Replication: Standardize reaction conditions (temperature, solvent, oxidant concentration) to isolate variables.
- Surface Area Normalization: Compare catalysts by BET surface area to account for morphological differences.
- In Situ XAFS (X-ray Absorption Fine Structure): Monitors Cu oxidation state changes during catalysis, clarifying active species .
Q. What strategies validate the purity of synthesized this compound?
Methodological Answer:
- Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Detects trace metal impurities (e.g., Fe³+, Ni²+) at ppb levels.
- Ion Chromatography: Quantifies residual phosphate or sulfate ions from precursors.
- Rietveld Refinement: Matches experimental XRD patterns to theoretical models, with impurity phases flagged if residuals exceed 5% .
Methodological Best Practices
Q. What precautions are essential when handling this compound in air-sensitive studies?
Methodological Answer:
Q. How can computational modeling enhance the interpretation of experimental data for this compound?
Methodological Answer:
- DFT Calculations: Predict vibrational spectra (FTIR/Raman) and assign ambiguous peaks.
- Molecular Docking: Screens potential biological targets by simulating copper diphosphate-protein interactions.
- Phase Diagram Construction: Combines CALPHAD (CALculation of PHAse Diagrams) methods with experimental DSC data to map stability regions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
